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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation and standardization of
potassium indigotrisulfonate solution, a reagent widely utilized in the quantification of ozone
and other reactive oxygen species. The methodologies outlined below are based on
established procedures, ensuring accuracy and reproducibility in experimental results.

Overview and Principle

Potassium indigotrisulfonate is a dye that undergoes rapid decolorization upon reaction with
ozone.[1][2] This stoichiometric reaction forms the basis of the "indigo method" for the
determination of ozone in aqueous solutions. The decrease in absorbance at 600 nm is directly
proportional to the concentration of ozone.[3][4] Accurate preparation and standardization of
the potassium indigotrisulfonate solution are critical for obtaining reliable quantitative data.

Materials and Reagents
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Reagent

Grade

Supplier Example

Potassium Indigotrisulfonate

Analytical Reagent

Sigma-Aldrich

Phosphoric Acid (85%)

Analytical Reagent

Merck

Sodium Dihydrogen
Phosphate Dihydrate

Analytical Reagent

Fisher Scientific

Deionized Water

Type |

Millipore

Preparation of Stock Potassium Indigotrisulfonate
Solution (ca. 0.1 mmol/L)

This protocol details the preparation of a buffered stock solution of potassium

indigotrisulfonate, often referred to as Indigo Reagent.

Protocol:

o Accurately weigh approximately 61.7 mg of potassium indigotrisulfonate (Molecular

Weight: 616.72 g/mol ) and transfer it to a 100 mL volumetric flask.

o Add approximately 50 mL of deionized water to the flask and sonicate for 15 minutes to

dissolve the solid.

o Carefully add 0.5 mL of concentrated phosphoric acid.

e Add 1.3 g of sodium dihydrogen phosphate dihydrate and swirl to dissolve.[3]

e Make up the volume to 100 mL with deionized water.

o Store the solution in a dark, amber glass bottle at 4°C. The solution should be stable for

several weeks when stored properly.

Standardization of Potassium Indigotrisulfonate

Solution
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The precise concentration of the prepared stock solution must be determined via
spectrophotometric analysis. This involves measuring the absorbance of a diluted solution and
using the molar extinction coefficient.

Protocol:

o Preparation of Diluted Standard: Accurately pipette 1.00 mL of the stock potassium
indigotrisulfonate solution into a 100 mL volumetric flask and dilute to the mark with
deionized water. This creates a solution with an approximate concentration of 1 umol/L.

e Spectrophotometric Measurement:

[e]

Set the spectrophotometer to a wavelength of 600 nm.[3][4]

Use deionized water as a blank to zero the instrument.

o

[¢]

Measure the absorbance of the diluted standard solution in a 1 cm path length quartz
cuvette.

[¢]

Perform the measurement in triplicate to ensure accuracy.

e Calculation of Concentration: The molar concentration of the stock solution can be calculated
using the Beer-Lambert law:

A= gcl

Where:

o As the absorbance of the diluted solution

o ¢ (epsilon) is the molar extinction coefficient of potassium indigotrisulfonate at 600 nm
(20,000 L mol~t cm™?)

o c is the concentration of the diluted solution (in mol/L)

o |is the path length of the cuvette (1 cm)
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The concentration of the stock solution is then calculated by multiplying the concentration of
the diluted solution by the dilution factor (100 in this case).

Table of Quantitative Data:

Parameter Value

Molecular Weight of Potassium
o 616.72 g/mol [4][5]
Indigotrisulfonate

Wavelength of Maximum Absorbance (Amax) 600 nm[3][4]
Molar Extinction Coefficient (€) at 600 nm 20,000 L mol~t cm™1
Recommended Storage Conditions 4°C in the dark

Experimental Workflows

The following diagrams illustrate the key steps in the preparation and standardization of the
potassium indigotrisulfonate solution.

Preparation of Stock Solution

Weigh Potassium Dissolve in Add Phosphoric Add Sodium Dihydrogen Make up to Store in Dark
Indigotrisulfonate Deionized Water Acid Phosphate Dihydrate 100 mL at4°C

Click to download full resolution via product page

Caption: Workflow for the preparation of potassium indigotrisulfonate stock solution.

Standardization of Stock Solution

Prepare 1:100 Measure Absorbance Calculate Concentration Record Standardized
Dilution at 600 nm (Beer-Lambert Law) Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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